Cas no 1235228-44-0 (N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide)

• Product Name: N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide
• CAS No: 1235228-44-0
• MF: C₁₅H₁₄N₂O₂S₃
• MW: 350.478859424591
• CID: 6086800
• PubChem ID: 49715570
• Update Time: 2025-06-15

N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide
• N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)thiophene-2-sulfonamide
• N-[(pyridin-2-yl)methyl]-N-[(thiophen-3-yl)methyl]thiophene-2-sulfonamide
• F5854-1005
• AKOS024522407
• 1235228-44-0

• Inchi： 1S/C15H14N2O2S3/c18-22(19,15-5-3-8-21-15)17(10-13-6-9-20-12-13)11-14-4-1-2-7-16-14/h1-9,12H,10-11H2
• InChI Key： CURKFUATBIEFOQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N(CC1C=CC=CN=1)CC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 350.022
• Monoisotopic Mass: 350.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 2.7

Additional information on N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide

Recent Advances in the Study of N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide (CAS: 1235228-44-0)

The compound N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide (CAS: 1235228-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. The presence of both pyridine and thiophene moieties in its structure contributes to its ability to interact with a variety of biological targets, making it a versatile scaffold for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacological properties.

One of the key findings from recent investigations is the compound's efficacy in preclinical models of cancer and autoimmune diseases. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and JAK-STAT pathways, which are critical in the progression of these conditions. These results suggest that N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide holds promise as a lead compound for the development of novel therapeutics.

In addition to its biological activity, recent advancements in the synthetic methodology for this compound have been reported. Researchers have developed more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. These improvements are expected to facilitate further preclinical and clinical studies, accelerating its transition from the laboratory to the clinic.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization to enhance its therapeutic potential. Additionally, comprehensive toxicity studies are needed to ensure its safety for human use. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies.

In conclusion, N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methylthiophene-2-sulfonamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activity, position it as a valuable tool for understanding disease mechanisms and developing new treatment options. Future studies will likely explore its potential in combination therapies and its application in other therapeutic areas beyond oncology and inflammation.